Cas no 1091009-80-1 (N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}thiophene-2-sulfonamide)

• Product Name: N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}thiophene-2-sulfonamide
• CAS No: 1091009-80-1
• MF: C₁₇H₂₁NO₄S₂
• MW: 367.482942342758
• CID: 6540234
• Update Time: 2025-07-17

N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}thiophene-2-sulfonamide
• N-[[4-(2-methoxyphenyl)oxan-4-yl]methyl]thiophene-2-sulfonamide

• Inchi： 1S/C17H21NO4S2/c1-21-15-6-3-2-5-14(15)17(8-10-22-11-9-17)13-18-24(19,20)16-7-4-12-23-16/h2-7,12,18H,8-11,13H2,1H3
• InChI Key： RZUQDJUGLAVFLE-UHFFFAOYSA-N
• SMILES： C1(S(NCC2(C3=CC=CC=C3OC)CCOCC2)(=O)=O)SC=CC=1

Additional information on N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}thiophene-2-sulfonamide

Professional Introduction to N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}thiophene-2-sulfonamide (CAS No. 1091009-80-1)

N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}thiophene-2-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1091009-80-1, represents a novel chemical entity with a unique structural framework that combines a thiophene ring with an oxane moiety, further functionalized with a sulfonamide group and a methoxyphenyl substituent. The intricate architecture of this molecule not only makes it an intriguing subject of study but also opens up numerous possibilities for its application in drug discovery and development.

The< strong>N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}thiophene-2-sulfonamide molecule exhibits a distinct chemical profile that is characterized by its aromatic and heterocyclic components. The thiophene ring, a five-membered aromatic ring containing sulfur, is known for its stability and ability to participate in various chemical interactions, making it a valuable scaffold in medicinal chemistry. The oxane group, on the other hand, introduces a saturated oxygen-containing heterocycle, which can influence the electronic properties and biological activity of the compound.

The presence of the sulfonamide group at the 2-position of the thiophene ring adds another layer of complexity to the molecule. Sulfonamides are well-documented pharmacophores that are widely used in pharmaceuticals due to their ability to form hydrogen bonds and their favorable pharmacokinetic properties. In particular, the sulfonamide moiety has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer activities. The methoxyphenyl substituent further enhances the molecular diversity of N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}thiophene-2-sulfonamide, potentially influencing its solubility, bioavailability, and target interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the structural and functional properties of N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}thiophene-2-sulfonamide. These studies have highlighted the compound's potential as an inhibitor of various biological targets, including enzymes and receptors involved in disease pathways. For instance, preliminary computational analyses suggest that this molecule may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling.

In addition to its potential therapeutic applications, N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}thiophene-2-sulfonamide has also been explored as a lead compound for developing novel agrochemicals. The unique combination of heterocyclic rings and functional groups in this molecule makes it an attractive candidate for designing compounds with enhanced biological activity and environmental safety. Researchers have been particularly interested in its potential as a herbicide or fungicide, where its structural features could contribute to selective toxicity against target pests while minimizing harm to non-target organisms.

The synthesis of N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}thiophene-2-sulfonamide presents both challenges and opportunities for organic chemists. The multi-step synthesis involves key transformations such as sulfonylation, alkylation, and cyclization reactions, each requiring careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access complex molecules like this one more efficiently than ever before. For example, transition metal-catalyzed reactions have been employed to facilitate cross-coupling steps, while modern purification techniques have improved the overall quality of the final product.

The pharmacological evaluation of N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}thiophene-2-sulfonamide has revealed promising results in preclinical studies. These studies have demonstrated that the compound exhibits dose-dependent inhibition of target enzymes with low cytotoxicity at therapeutic concentrations. The sulfonamide group plays a crucial role in mediating these interactions by forming hydrogen bonds with key residues in the active site of enzymes. Additionally, the methoxyphenyl substituent appears to modulate binding affinity through hydrophobic interactions.

The structural diversity of N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}thiophene-2-sulfonamide also makes it a valuable scaffold for generating derivative compounds with enhanced properties. By modifying specific functional groups or introducing new moieties, researchers can fine-tune the biological activity and pharmacokinetic profiles of this molecule. Such derivatives could potentially exhibit improved efficacy or reduced side effects compared to existing drugs on the market.

In conclusion, N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}thiophene-2-sulfonamide (CAS No. 1091009-80-1) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features enable it to interact with various biological targets, making it an attractive candidate for drug discovery efforts. As research continues to uncover new applications for this molecule, it is likely that N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}thiophene-2-sulfonamide will play an important role in developing innovative therapies and sustainable agricultural solutions.